Cas no 478248-68-9 ((E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine)

• Product Name: (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine
• CAS No: 478248-68-9
• CID: 4653832
• Update Time: 2025-10-29

(E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine Chemical and Physical Properties

Names and Identifiers

• (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine

Additional information on (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine

Comprehensive Overview of (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine (CAS No. 478248-68-9)

(E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine (CAS No. 478248-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a thieno[2,3-d]pyrimidine core with a 4-fluorophenyl hydrazine derivative, making it a subject of interest for its potential applications in drug discovery and advanced material synthesis. Researchers are particularly intrigued by its E-configuration, which influences its reactivity and binding properties.

In recent years, the demand for heterocyclic compounds like (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine has surged due to their versatility in medicinal chemistry. The thieno[2,3-d]pyrimidine scaffold is known for its bioactivity, often serving as a key moiety in kinase inhibitors and anticancer agents. Meanwhile, the 4-fluorophenyl group enhances the compound's lipophilicity, potentially improving its pharmacokinetic properties. These attributes align with current trends in targeted drug delivery and precision medicine, topics frequently searched by professionals in the field.

The synthesis of CAS No. 478248-68-9 involves multi-step organic reactions, including condensation and cyclization processes. Its E-isomer is particularly noteworthy, as stereochemistry plays a critical role in its biological interactions. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound, ensuring purity and structural integrity. These methods are commonly queried in academic and industrial research forums, reflecting their importance in quality control.

Beyond pharmaceuticals, (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine has potential applications in organic electronics and photovoltaic materials. Its conjugated system and electron-rich thieno[2,3-d]pyrimidine ring make it a candidate for developing organic semiconductors, a hot topic in sustainable energy research. This dual applicability in life sciences and materials engineering underscores its interdisciplinary relevance.

Safety and handling of CAS No. 478248-68-9 follow standard laboratory protocols for non-hazardous organic compounds. While not classified as high-risk, proper storage in anhydrous conditions is recommended to maintain stability. Researchers often search for storage guidelines and compatibility data, which are crucial for experimental reproducibility. Additionally, regulatory compliance for research-use-only compounds is a recurring concern, addressed by suppliers through detailed documentation.

In summary, (E)-1-[(4-fluorophenyl)methylidene]-2-{thieno[2,3-d]pyrimidin-4-yl}hydrazine represents a compelling case study in modern chemical innovation. Its structural features and multifunctional potential resonate with contemporary scientific priorities, from drug development to green technology. As interest in tailored molecular designs grows, this compound exemplifies the synergy between theoretical chemistry and practical applications.